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Compound of Interest

Compound Name: 2-Aminobenzenesulfonic acid

Cat. No.: B1677500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough analysis of the solubility of 2-
aminobenzenesulfonic acid (also known as orthanilic acid) in water and a range of organic

solvents. This document is intended to be a critical resource for researchers, chemists, and

professionals in the pharmaceutical industry, offering a consolidated source of solubility data,

detailed experimental methodologies, and relevant biochemical pathway information.

Quantitative Solubility Data
The solubility of 2-aminobenzenesulfonic acid is a critical parameter for its application in

various chemical syntheses and pharmaceutical formulations. The following tables summarize

the available quantitative and qualitative solubility data. It is important to note that there are

some discrepancies in the reported values across different sources, which are highlighted for

user discretion.

Solubility in Water
The solubility of 2-aminobenzenesulfonic acid in water is influenced by temperature. While

detailed temperature-dependent solubility data is not widely available, existing sources provide

a general understanding of its aqueous solubility.
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Temperature (°C) Solubility ( g/100 mL) Observations

22.2 1.0 - 5.0[1]

Described as "soluble"[2].

Other sources describe it as

"sparingly soluble"[3] or "slowly

and sparingly soluble"[4].

Hot Water -
Described as "slightly soluble"

[5].

Note: The wide range reported at 22.2 °C suggests that experimental conditions may

significantly affect the measured solubility.

Solubility in Organic Solvents
The solubility of 2-aminobenzenesulfonic acid in organic solvents is varied and, in some

cases, subject to conflicting reports. The following table compiles the available data.
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Solvent Temperature (°C) Solubility Observations

Dimethyl Sulfoxide

(DMSO)
Not Specified 1.7 g/100 mL[6]

Another source

reports a higher

solubility of 5.0 g/100

mL.

Ethanol Not Specified Insoluble[4]

Contradictory reports

suggest it may be

soluble in alcohols[7].

The 3-amino isomer is

reported as "very

slightly soluble".

Ethyl Ether Not Specified Insoluble[4][5]

Methanol Not Specified -

The 3-amino isomer is

reported as "very

slightly soluble".

General Organic

Solvents
20 0.3565 g/100 mL

This is a general value

and may not be

representative for all

organic solvents.

Note: The conflicting data, particularly for ethanol, underscores the need for application-specific

experimental determination of solubility. The zwitterionic nature of 2-aminobenzenesulfonic
acid, possessing both an acidic sulfonic acid group and a basic amino group, contributes to its

complex solubility profile.

Experimental Protocols for Solubility Determination
Accurate determination of solubility is crucial for process development and formulation. The

following is a detailed methodology for the shake-flask method, a widely accepted technique for

determining the equilibrium solubility of a solid compound.

Principle of the Shake-Flask Method
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The shake-flask method involves equilibrating an excess amount of the solid solute with a

solvent at a constant temperature. The concentration of the solute in the resulting saturated

solution is then determined using a suitable analytical technique, such as High-Performance

Liquid Chromatography (HPLC).

Detailed Experimental Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

2. Equilibration

3. Phase Separation

4. Quantification

5. Data Analysis

Preparation of a Supersaturated Mixture

Equilibration

Incubate at constant temperature with agitation (e.g., 24-48 hours)

Phase Separation

Centrifugation and/or filtration to remove undissolved solid

Quantification

Analyze the clear supernatant using a validated analytical method (e.g., HPLC)

Data Analysis and Reporting

Calculate solubility based on the concentration of the saturated solution

Add an excess of 2-aminobenzenesulfonic acid to a known volume of the solvent in a sealed container.

Agitate the mixture at a constant, controlled temperature for a sufficient time to reach equilibrium.

Centrifuge the sample to pellet the excess solid.
Carefully collect the supernatant, optionally filtering it through a syringe filter (e.g., 0.22 µm PTFE).

Prepare a series of standard solutions of known concentrations.
Analyze the standards and the saturated sample solution by HPLC with UV detection.

Construct a calibration curve from the standard responses.

Determine the concentration of the sample from the calibration curve.
Report the solubility in appropriate units (e.g., g/100 mL or mg/mL) at the specified temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1677500?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677500?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 2-Aminobenzenesulfonic acid | C6H7NO3S | CID 6926 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 2-AMINOBENZENE SULFONIC ACID | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

3. 2-aminobenzenesulfonic acid - water (2/1) [chemister.ru]

4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

5. chembk.com [chembk.com]

6. selleckchem.com [selleckchem.com]

7. Best Orthanilic Acid CAS No.88-21-1 Pharmaceutical raw materials Supplier,
Manufacturer | Afine [afinechem.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Solubility of 2-
Aminobenzenesulfonic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677500#2-aminobenzenesulfonic-acid-solubility-in-
water-and-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

